Cas no 30031-65-3 (Oxiranecarbothioicacid, 3-phenyl-, S-phenyl ester, trans- (9CI))

• Product Name: Oxiranecarbothioicacid, 3-phenyl-, S-phenyl ester, trans- (9CI)
• CAS No: 30031-65-3
• MF: C₁₅H₁₂O₂S
• MW: 256.319582939148
• CID: 322206
• PubChem ID: 289622
• Update Time: 2025-04-19

Oxiranecarbothioicacid, 3-phenyl-, S-phenyl ester, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiranecarbothioicacid, 3-phenyl-, S-phenyl ester, trans- (9CI)
• S-phenyl 3-phenyloxirane-2-carbothioate
• NSC151805
• NSC-151805
• 30031-65-3
• DTXSID60302537

• Inchi： 1S/C15H12O2S/c16-15(18-12-9-5-2-6-10-12)14-13(17-14)11-7-3-1-4-8-11/h1-10,13-14H
• InChI Key： QUONRMYWNSQNNX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C1C(C2C=CC=CC=2)O1)=O

Computed Properties

• Exact Mass: 256.05586
• Monoisotopic Mass: 256.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 29.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters